Cas no 66128-13-0 (Phosphine oxide, diphenyl(trimethylsilyl)-)

• Product name: Phosphine oxide, diphenyl(trimethylsilyl)-
• CAS No: 66128-13-0
• MF: C₁₅H₁₉OSiP
• MW: 274.37006
• CID: 396801
• PubChem ID: 14116400

Phosphine oxide, diphenyl(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, diphenyl(trimethylsilyl)-
• DIPHENYL(TRIMETHYLSILYL)PHOSPHINE OXIDE
• diphenylphosphoryl(trimethyl)silane
• 66128-13-0
• Oxo(diphenyl)(trimethylsilyl)-lambda~5~-phosphane
• DTXSID60556114

• Inchi： InChI=1S/C15H19OPSi/c1-18(2,3)17(16,14-10-6-4-7-11-14)15-12-8-5-9-13-15/h4-13H,1-3H3
• InChI Key： DKIJXOJTEWWOCP-UHFFFAOYSA-N
• SMILES： C[Si](C)(C)P(=O)(C1=CC=CC=C1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 274.09437
• Monoisotopic Mass: 274.09427876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07